Cas no 17078-72-7 (Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-)
![Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]- structure](https://www.kuujia.com/scimg/cas/17078-72-7x500.png)
17078-72-7 structure
Product name:Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-
Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-
- 4-((4-methoxyphenyl)sulfonyl)aniline
- DTXSID70877165
- 17078-72-7
- SCHEMBL10923791
- 4-(4-methoxyphenyl)sulfonylaniline
- CHEMBL143754
- YYLYFXLKPZKSKS-UHFFFAOYSA-N
- 4-(4-Methoxy-benzenesulfonyl)-phenylamine
-
- Inchi: InChI=1S/C13H13NO3S/c1-17-11-4-8-13(9-5-11)18(15,16)12-6-2-10(14)3-7-12/h2-9H,14H2,1H3
- InChI Key: YYLYFXLKPZKSKS-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)N
Computed Properties
- Exact Mass: 263.06169
- Monoisotopic Mass: 263.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 69.39
Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]- Related Literature
-
1. Back matter
-
Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
-
M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
-
4. Back matter
-
Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
17078-72-7 (Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-) Related Products
- 25963-47-7(4-Amino-4'-hydroxydiphenylsulfone)
- 116480-86-5(L-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-valyl]-)
- 1805032-47-6(6-Cyano-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide)
- 896358-74-0(N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-(4-fluorophenyl)sulfanylpropanamide)
- 57462-42-7([Nle11]-Substance P)
- 110349-30-9(1-(4-Nitrobenzene)sulfonylimidazole)
- 2411180-92-0(N-(1S)-1-(4-chlorophenyl)ethyl-N-methylsulfamoyl fluoride)
- 1805183-10-1(Ethyl 3-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylate)
- 851079-03-3(2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide)
- 1396988-90-1(Ethyl 2-(((2-(4-chloro-2-methylphenoxy)acetylamino)amino)carbonylamino)-3-phenylpropanoate)
Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
